Cas no 1189749-69-6 (4-(1H-Pyrrol-2-yl)-1H-pyrimidine-2-thione)

4-(1H-Pyrrol-2-yl)-1H-pyrimidine-2-thione structure
1189749-69-6 structure
Product Name:4-(1H-Pyrrol-2-yl)-1H-pyrimidine-2-thione
CAS No:1189749-69-6
MF:C8H7N3S
MW:177.226279497147
MDL:MFCD13759031
CID:5186831
Update Time:2025-09-28

4-(1H-Pyrrol-2-yl)-1H-pyrimidine-2-thione Chemical and Physical Properties

Names and Identifiers

    • 4-(1H-pyrrol-2-yl)pyrimidine-2-thiol
    • 4-(1H-pyrrol-2-yl)pyrimidine-2(1H)-thione
    • 6-(1H-pyrrol-2-yl)-1H-pyrimidine-2-thione
    • BBL036789
    • STK654290
    • STL373499
    • SB62909
    • 6-(1H-Pyrrol-2-yl)-2(1H)-pyrimidinethione
    • 4-(1H-pyrrol-2-yl)-1,2-dihydropyrimidine-2-thione
    • 4-(1H-Pyrrol-2-yl)-1H-pyrimidine-2-thione
    • MDL: MFCD13759031
    • Inchi: 1S/C8H7N3S/c12-8-10-5-3-7(11-8)6-2-1-4-9-6/h1-5,9H,(H,10,11,12)
    • InChI Key: SVEVHLYIRDEOKB-UHFFFAOYSA-N
    • SMILES: S=C1N=CC=C(C2=CC=CN2)N1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 257
  • XLogP3: 0.3
  • Topological Polar Surface Area: 72.3

4-(1H-Pyrrol-2-yl)-1H-pyrimidine-2-thione Pricemore >>

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